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Compound of Interest

Compound Name: Dipotassium phosphite

Cat. No.: B083143 Get Quote

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of dipotassium phosphite. The information is intended for researchers,

scientists, and professionals in drug development and related fields who require a detailed

understanding of this inorganic compound.

Chemical Identity and Nomenclature
Dipotassium phosphite, also known as dipotassium hydrogen phosphite, is the inorganic salt

resulting from the partial neutralization of phosphorous acid with two equivalents of potassium

hydroxide.[1] It is a compound of significant interest due to its applications in agriculture as a

fungicide and fertilizer, and in various industrial processes.[1][2][3]

The fundamental structure consists of a central phosphorus atom bonded to three oxygen

atoms and one hydrogen atom, forming the phosphite anion ([HPO₃]²⁻), which is then ionically

bonded to two potassium cations (K⁺).[2]

Tabulated Physicochemical Data
The following table summarizes the key identifiers and physicochemical properties of

dipotassium phosphite for easy reference and comparison.
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Property Value Reference(s)

IUPAC Name
Dipotassium hydrogen

phosphite
[2]

Synonyms
Potassium phosphite, Kphos,

Phytogard
[1][4][5]

CAS Number 13492-26-7 [1][2][4][5]

Chemical Formula K₂HPO₃ [1]

Molecular Weight 158.177 g/mol [2][6]

Appearance
White hygroscopic crystalline

or amorphous powder
[1][2][5]

Solubility in Water Very soluble [2][4][5]

Solubility in Alcohol Insoluble [2][4][5]

Melting Point > 300°C (decomposes) [2][5]

pH (1% solution) 8.9 ± 0.3 [2]

SMILES Notation
[O-]--INVALID-LINK--[O-].[K+].

[K+]

Molecular Structure and Bonding
The core of dipotassium phosphite is the phosphite anion. Unlike phosphates, which have a

central phosphorus atom double-bonded to one oxygen and single-bonded to three others, the

phosphite anion features a central phosphorus atom double-bonded to one oxygen atom,

single-bonded to two other oxygen atoms, and also directly bonded to a hydrogen atom. This

P-H bond is a key distinguishing feature and is responsible for the reducing properties of

phosphites. The two oxygen atoms with single bonds each carry a negative charge, which is

balanced by the two positively charged potassium ions.

The following diagram illustrates the ionic and covalent bonding within a molecule of

dipotassium phosphite.
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Fig. 1: Chemical structure of dipotassium phosphite.

Experimental Protocols
General Synthesis Methodology
The industrial production of dipotassium phosphite is typically achieved through the

controlled neutralization of phosphorous acid (H₃PO₃) with a potassium source, most

commonly potassium hydroxide (KOH).[2]

Reaction Workflow:
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Reactants
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Fig. 2: Generalized workflow for dipotassium phosphite synthesis.

Detailed Steps:

Preparation of Reactants: A stoichiometric amount of phosphorous acid is dissolved in water.

Separately, two molar equivalents of potassium hydroxide are dissolved in water.
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Neutralization: The potassium hydroxide solution is slowly added to the phosphorous acid

solution under constant agitation. The reaction is exothermic, and the temperature should be

controlled to prevent side reactions.

pH Monitoring: The pH of the reaction mixture is monitored. The reaction is complete when

the pH reaches a stable, slightly alkaline value, indicative of the formation of the dipotassium

salt.[2]

Isolation: The resulting solution of dipotassium phosphite can be used directly, or the solid

product can be isolated. Isolation is typically achieved by evaporation of the water, followed

by crystallization and drying of the resulting solid. The final product is a white, hygroscopic

powder.[2][5]

Chemical Reactivity and Applications
The chemical behavior of dipotassium phosphite is largely defined by the phosphite anion.

The presence of the P-H bond makes it a moderate reducing agent, a property not shared by

phosphates.[2] This structural difference also accounts for its distinct biological activities, where

it functions not primarily as a direct phosphorus nutrient but as a biostimulant and a fungicide,

particularly effective against oomycete pathogens like Phytophthora.[2] In industrial settings, it

can also be used as a corrosion inhibitor and a pH buffering agent.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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